Cas no 403735-08-0 (Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine)
![Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine structure](https://www.kuujia.com/scimg/cas/403735-08-0x500.png)
403735-08-0 structure
Product name:Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine
Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine Chemical and Physical Properties
Names and Identifiers
-
- Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine
- benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazol-4-amine
- Oprea1_730842
- Benzo(1,2-c:3,4-c')bis(1,2,5)oxadiazolamine
- Benzo[1,2-c:3,4-ca(2)]bis[1,2,5]oxadiazolamine
- 4-aminobenzodifurazan
- DTXSID401259909
- [1,2,5]oxadiazolo[3,4-e][2,1,3]benzoxadiazol-4-amine
- 403735-08-0
- CCG-354251
- [1,2,5]oxadiazolo[3,4-g][2,1,3]benzoxadiazol-4-amine
- NSC760969
- AKOS016347632
- STL433179
- NSC-760969
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- Inchi: InChI=1S/C6H3N5O2/c7-2-1-3-5(10-12-8-3)6-4(2)9-13-11-6/h1H,7H2
- InChI Key: UZRYOSOQKRHFGL-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 177.02867436Da
- Monoisotopic Mass: 177.02867436Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: -0.3
Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine Related Literature
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
403735-08-0 (Benzo[1,2-c:3,4-c']bis[1,2,5]oxadiazolamine) Related Products
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